Cas no 58690-46-3 (3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI))

3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) structure
58690-46-3 structure
Product Name:3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
CAS No:58690-46-3
MF:C4H6N2O7
MW:194.09964132309
CID:377882
PubChem ID:143570
Update Time:2025-04-19

3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
    • Tetrahydrofuran-3,4-diyl dinitrate
    • trans-Oxolane-3,4-diol dinitrate
    • InChI=1/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
    • NUPHETKTSSIAEZ-UHFFFAOYSA-
    • Oxolane-3,4-diyl dinitrate
    • DTXSID20974219
    • SCHEMBL10869719
    • 58690-46-3
    • 58690-45-2
    • Inchi: 1S/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
    • InChI Key: NUPHETKTSSIAEZ-UHFFFAOYSA-N
    • SMILES: O1CC(C(C1)O[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.01750053g/mol
  • Monoisotopic Mass: 194.01750053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 119Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.